Cas no 2287236-66-0 ([(2S,4S)-4-Chloropyrrolidin-2-yl]methanol;hydrochloride)

• Product Name: [(2S,4S)-4-Chloropyrrolidin-2-yl]methanol;hydrochloride
• CAS No: 2287236-66-0
• MF: C₅H₁₁Cl₂NO
• MW: 172.052939653397
• CID: 6558565
• PubChem ID: 137944607
• Update Time: 2025-11-01

[(2S,4S)-4-Chloropyrrolidin-2-yl]methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(2S,4S)-4-Chloropyrrolidin-2-yl]methanol;hydrochloride
• [(2S,4S)-4-chloropyrrolidin-2-yl]methanol hydrochloride
• EN300-6739587
• 2287236-66-0

• Inchi： 1S/C5H10ClNO.ClH/c6-4-1-5(3-8)7-2-4;/h4-5,7-8H,1-3H2;1H/t4-,5-;/m0./s1
• InChI Key： LQCABKLLVIZSQX-FHAQVOQBSA-N
• SMILES： Cl[C@@H]1CN[C@H](CO)C1.Cl

Computed Properties

• Exact Mass: 171.0217694g/mol
• Monoisotopic Mass: 171.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on [(2S,4S)-4-Chloropyrrolidin-2-yl]methanol;hydrochloride

[(2S,4S)-4-Chloropyrrolidin-2-yl]methanol;hydrochloride: A Comprehensive Overview

The compound with CAS No. 2287236-66-0, commonly referred to as [(2S,4S)-4-Chloropyrrolidin-2-yl]methanol;hydrochloride, is a significant entity in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers worldwide.

The molecular structure of [(2S,4S)-4-Chloropyrrolidin-2-yl]methanol;hydrochloride is characterized by a pyrrolidine ring with a chlorine substituent at the 4-position and a hydroxymethyl group at the 2-position. The stereochemistry of the molecule, specifically the (S,S) configuration, plays a crucial role in determining its pharmacokinetic properties and biological activity. This configuration ensures optimal interaction with target proteins, making it a promising candidate for therapeutic interventions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of [(2S,4S)-4-Chloropyrrolidin-2-yl]methanol;hydrochloride. Researchers have employed asymmetric catalysis and enantioselective reactions to achieve high yields of the desired stereoisomer. These methods not only enhance the purity of the compound but also reduce environmental impact, aligning with current green chemistry principles.

In terms of pharmacological activity, [(2S,4S)-4-Chloropyrrolidin strong>-< strong>2-yl strong>< strong>methanol;hydrochloride strong>] has demonstrated potent inhibitory effects on several enzymes implicated in neurodegenerative diseases. For instance, studies published in 2023 have shown its ability to inhibit acetylcholinesterase (AChE), an enzyme associated with Alzheimer's disease. This inhibition suggests potential applications in the development of treatments for cognitive disorders.

Beyond its enzymatic interactions, this compound has also been investigated for its role in modulating ion channels. Research conducted at leading pharmaceutical institutions has revealed its capacity to influence voltage-gated sodium channels, which are critical in neuronal communication. These findings underscore its potential as a lead compound in the discovery of novel antiepileptic drugs.

The synthesis and characterization of [(< strong > 2 S , 4 S strong > ) - < strong > 4 - Chloropyrrolidin strong > - < strong > 2 - yl strong > ] < strong > methanol ; hydrochloride strong > have been extensively documented in peer-reviewed journals. Advanced spectroscopic techniques such as NMR and X-ray crystallography have been employed to confirm its molecular structure and stereochemistry. These analyses provide a robust foundation for further research into its pharmacokinetics and bioavailability.

In conclusion, CAS No. 2 87 6 - 6 - 0 , or [( < strong > S , S strong > ) - < strong > Chloropyrrolidine strong > - yl ] methanol ; hydrochloride , represents a significant advancement in organic synthesis and pharmacology. Its unique structural features , coupled with promising biological activity , position it as a key player in the development of innovative therapeutic agents . As research continues to unravel its full potential , this compound is poised to make a lasting impact on the field of medicinal chemistry . p > article > response >